Cas no 13443-54-4 (2-(3,4-Dimethoxyphenyl)-2-hydroxyacetic acid)

• Product Name: 2-(3,4-Dimethoxyphenyl)-2-hydroxyacetic acid
• CAS No: 13443-54-4
• MF: C₁₀H₁₂O₅
• MW: 212.199283599854
• CID: 2903304
• PubChem ID: 13854850
• Update Time: 2025-10-29

2-(3,4-Dimethoxyphenyl)-2-hydroxyacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(3,4-dimethoxyphenyl)-2-hydroxyacetic acid
• 3,4-Dimethoxymandelic acid
• alpha-Hydroxy-3,4-dimethoxyphenylacetic acid
• Benzeneacetic acid, alpha-hydroxy-3,4-dimethoxy-
• 2-(3,4-Dimethoxyphenyl)-2-hydroxyacetic acid

• Inchi： 1S/C10H12O5/c1-14-7-4-3-6(5-8(7)15-2)9(11)10(12)13/h3-5,9,11H,1-2H3,(H,12,13)
• InChI Key： VEILRJBAXVVWRR-UHFFFAOYSA-N
• SMILES： O(C)C1=C(C=CC(=C1)C(C(=O)O)O)OC

Computed Properties

• Exact Mass: 212.06847348 g/mol
• Monoisotopic Mass: 212.06847348 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 218
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 212.20
• XLogP3: 0.8
• Topological Polar Surface Area: 76

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Dimethoxybenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Methoxybenzenes Dimethoxybenzenes

Additional information on 2-(3,4-Dimethoxyphenyl)-2-hydroxyacetic acid

2-(3,4-Dimethoxyphenyl)-2-hydroxyacetic Acid (CAS No. 13443-54-4): Properties, Applications, and Market Insights

2-(3,4-Dimethoxyphenyl)-2-hydroxyacetic acid (CAS No. 13443-54-4) is a versatile organic compound with a wide range of applications in pharmaceuticals, agrochemicals, and specialty chemicals. This compound, also known as 3,4-dimethoxymandelic acid, belongs to the class of hydroxyacetic acid derivatives and has garnered significant attention due to its unique chemical properties and potential uses in various industries.

The molecular structure of 2-(3,4-dimethoxyphenyl)-2-hydroxyacetic acid features a phenyl ring substituted with two methoxy groups at the 3 and 4 positions, along with a hydroxyacetic acid moiety. This structural configuration contributes to its bioactive properties, making it a valuable intermediate in the synthesis of more complex molecules. Researchers have explored its role in the development of pharmaceutical compounds, particularly those targeting neurological and cardiovascular conditions.

One of the most notable applications of CAS 13443-54-4 is in the pharmaceutical industry, where it serves as a key building block for the synthesis of drug candidates. Its structural similarity to naturally occurring phenolic acids allows it to interact with biological systems in ways that are beneficial for drug development. Recent studies have highlighted its potential as a precursor for antioxidant agents and anti-inflammatory compounds, aligning with the growing consumer demand for natural and sustainable health solutions.

In addition to its pharmaceutical applications, 2-(3,4-dimethoxyphenyl)-2-hydroxyacetic acid is also used in the agrochemical sector. Its derivatives have shown promise as plant growth regulators and pesticide intermediates, addressing the need for more efficient and environmentally friendly agricultural solutions. With the global push toward sustainable farming practices, this compound has become increasingly relevant in the development of next-generation agrochemicals.

The synthesis of 3,4-dimethoxymandelic acid typically involves the oxidation of 3,4-dimethoxyphenylglyoxal or related precursors. Advances in green chemistry have led to more efficient and eco-friendly production methods, reducing the environmental impact of its manufacturing process. These innovations are particularly important as industries worldwide strive to meet stricter environmental regulations and consumer expectations for sustainable products.

From a market perspective, the demand for 2-(3,4-dimethoxyphenyl)-2-hydroxyacetic acid is expected to grow steadily, driven by its expanding applications in pharmaceuticals and agrochemicals. The compound's versatility and compatibility with modern synthetic techniques make it a valuable asset for researchers and manufacturers alike. Furthermore, its role in the development of bioactive molecules positions it as a critical component in the ongoing search for novel therapeutic agents.

Recent trends in the chemical industry have also highlighted the importance of high-purity intermediates like CAS 13443-54-4. As regulatory standards become more stringent, the need for reliable and well-characterized chemical building blocks has increased. This compound's well-defined properties and consistent quality make it a preferred choice for laboratories and production facilities aiming to meet these higher standards.

In conclusion, 2-(3,4-dimethoxyphenyl)-2-hydroxyacetic acid (CAS No. 13443-54-4) is a multifaceted compound with significant potential across multiple industries. Its applications in pharmaceuticals, agrochemicals, and specialty chemicals underscore its importance as a chemical intermediate. As research continues to uncover new uses for this compound, its relevance in both scientific and industrial contexts is likely to expand, offering exciting opportunities for innovation and development.